Cas no 887896-11-9 (N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide)
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide
- N-(4-chlorophenyl)-3-(furan-2-carboxamido)benzofuran-2-carboxamide
- 2-Benzofurancarboxamide, N-(4-chlorophenyl)-3-[(2-furanylcarbonyl)amino]-
- 887896-11-9
- N-(4-chlorophenyl)-3-(furan-2-carbonylamino)-1-benzofuran-2-carboxamide
- F0666-1106
- AB00671594-01
- AKOS024594401
- ZINC04267837
-
- Inchi: 1S/C20H13ClN2O4/c21-12-7-9-13(10-8-12)22-20(25)18-17(14-4-1-2-5-15(14)27-18)23-19(24)16-6-3-11-26-16/h1-11H,(H,22,25)(H,23,24)
- InChI Key: NWCPEDABRFKUFO-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2C(NC(C2=CC=CO2)=O)=C1C(NC1=CC=C(Cl)C=C1)=O
Computed Properties
- Exact Mass: 380.0563846g/mol
- Monoisotopic Mass: 380.0563846g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 552
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 84.5Ų
Experimental Properties
- Density: 1.471±0.06 g/cm3(Predicted)
- Boiling Point: 420.2±45.0 °C(Predicted)
- pka: 11.31±0.70(Predicted)
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0666-1106-2μmol |
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide |
887896-11-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0666-1106-5μmol |
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide |
887896-11-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0666-1106-10μmol |
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide |
887896-11-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0666-1106-20μmol |
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide |
887896-11-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0666-1106-1mg |
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide |
887896-11-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0666-1106-2mg |
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide |
887896-11-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0666-1106-3mg |
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide |
887896-11-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0666-1106-4mg |
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide |
887896-11-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0666-1106-5mg |
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide |
887896-11-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0666-1106-10mg |
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide |
887896-11-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide: A Comprehensive Overview
N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide (CAS No. 887896-11-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the study of this compound.
The molecular structure of N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide is composed of a benzofuran core, a furan amide moiety, and a chlorophenyl substituent. The benzofuran scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the furan amide and chlorophenyl groups further enhances the compound's pharmacological profile, making it an attractive candidate for drug development.
Recent studies have highlighted the diverse biological activities of N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This anti-inflammatory effect is attributed to its ability to modulate the NF-κB signaling pathway, a key regulator of inflammation.
In addition to its anti-inflammatory properties, N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide has also shown promise in cancer research. Preclinical studies have indicated that this compound exhibits potent cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase cascades and the disruption of mitochondrial membrane potential.
The pharmacokinetic properties of N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide have been extensively studied to assess its suitability for therapeutic applications. In animal models, this compound has demonstrated favorable oral bioavailability and a reasonable half-life, suggesting its potential for development as an orally administered drug. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.
One of the key challenges in the development of N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide is optimizing its solubility and permeability. To address these issues, researchers have explored various prodrug strategies and formulation techniques. For instance, the use of cyclodextrin complexes has been shown to enhance the solubility and bioavailability of this compound, thereby improving its therapeutic efficacy.
The safety profile of N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide has also been evaluated in preclinical studies. Toxicity assessments in rodents have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs such as the liver and kidneys. However, long-term safety studies are still ongoing to ensure its safety for chronic use.
In conclusion, N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide (CAS No. 887896-11-9) is a promising compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for its potential use in treating various diseases.
887896-11-9 (N-(4-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)